2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid

• IUPAC Name: 2-[(2,6-dichlorophenyl)sulfonyl-propylamino]acetic acid
• InChI: InChI=1S/C11H13Cl2NO4S/c1-2-6-14(7-10(15)16)19(17,18)11-8(12)4-3-5-9(11)13/h3-5H,2,6-7H2,1H3,(H,15,16)
• InChI Key: NPCAVEVWBMRMSG-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)S(=O)(=O)C1=C(C=CC=C1Cl)Cl
• Molecular Formula: C11H13Cl2NO4S
• Molecular Weight: 326.2 g/mol

Description

2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid, also known as DCP-LA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of sulfonamides and has been found to exhibit neuroprotective, anti-inflammatory, and analgesic properties.

Mechanism of Action

The exact mechanism of action of 2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid is not fully understood. However, it has been suggested that its neuroprotective effects may be due to its ability to modulate the activity of ion channels and receptors in the brain. In addition, 2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid has been shown to inhibit the activity of enzymes involved in the production of inflammatory mediators, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid has been found to have a number of biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function and memory, reduce inflammation, and protect against neuronal damage. In addition, 2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid has been shown to have analgesic properties and may be effective in reducing pain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid in lab experiments is that it has been extensively studied and its effects are well documented. In addition, it is a relatively stable compound and can be easily synthesized. However, one limitation of using 2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are a number of potential future directions for research on 2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, further research is needed to fully understand the mechanism of action of 2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid and to identify other potential therapeutic applications for this compound.

Synthesis Methods

2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid can be synthesized through a multi-step process involving the reaction of 2,6-dichlorobenzenesulfonyl chloride with 3-aminopropylamine. The resulting intermediate is then treated with sodium hydroxide to yield 2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid.

Scientific Research Applications

2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid has been studied extensively for its potential therapeutic applications in various fields of medicine. In neuroscience, it has been found to exhibit neuroprotective properties and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, 2-[(2,6-Dichlorophenyl)sulfonyl-propylamino]acetic acid has been shown to possess anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.